Cas no 2138086-04-9 (4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane)

• Product Name: 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane
• CAS No: 2138086-04-9
• MF: C₁₁H₁₇Br
• MW: 229.156682729721
• CID: 6276183
• PubChem ID: 165497466
• Update Time: 2025-06-08

4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane
• 2138086-04-9
• EN300-1157436
• 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane

• Inchi： 1S/C11H17Br/c1-3-4-5-10-8-11(12)7-6-9(10)2/h1,9-11H,4-8H2,2H3
• InChI Key： CYVSXJNVMUSGDM-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(CCC#C)C1

Computed Properties

• Exact Mass: 228.05136g/mol
• Monoisotopic Mass: 228.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane

Introduction to 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane (CAS No. 2138086-04-9)

4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane, identified by its Chemical Abstracts Service (CAS) number 2138086-04-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a cyclohexane core substituted with a bromine atom at the 4-position and an alkyne group at the 2-position, has garnered attention due to its versatile structural framework. The presence of both bromine and alkyne functionalities makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's structure is characterized by a rigid cyclohexane ring, which provides stability and influences its reactivity. The bromine atom at the 4-position serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl or heteroaryl systems. These types of structures are prevalent in many biologically active molecules, including pharmaceuticals and agrochemicals. The alkyne group at the 2-position further enhances its utility, allowing for further functionalization via hydrogenation, oxidation, or addition reactions.

In recent years, there has been a growing interest in the development of small-molecule modulators that target specific biological pathways. 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane has emerged as a key building block in this endeavor. Its structural features make it an excellent candidate for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be optimized for efficacy and selectivity. The compound's ability to undergo diverse chemical transformations allows researchers to explore a wide range of structural modifications, thereby accelerating the discovery process.

One of the most compelling aspects of 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. Inhibiting specific kinases can disrupt aberrant signaling networks and restore normal cellular function. The cyclohexane scaffold provides a rigid template that can mimic natural substrates or allosteric sites on kinases. Additionally, the bromine and alkyne functionalities offer multiple points for chemical manipulation to optimize binding interactions.

Recent studies have demonstrated the utility of 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane in generating novel kinase inhibitors through combinatorial chemistry approaches. By systematically varying substituents on the cyclohexane ring and introducing different groups at the bromine and alkyne positions, researchers have been able to identify compounds with improved potency and selectivity. These efforts have led to the discovery of several promising lead candidates that are currently undergoing further optimization.

The synthesis of 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane itself is an intriguing challenge that highlights its synthetic value. Traditional methods involve multi-step sequences starting from commercially available precursors such as cyclohexanone or cyclohexanol. Functionalization strategies typically involve halogenation to introduce the bromine atom, followed by Sonogashira coupling to install the alkyne group. These reactions require careful optimization to ensure high yields and purity.

The Sonogashira coupling reaction, in particular, is a cornerstone of modern organic synthesis and has found widespread application in pharmaceutical research. It allows for the formation of carbon-carbon bonds between aryl or vinyl halides and terminal alkynes under palladium catalysis. The reaction conditions must be carefully controlled to prevent side reactions, such as over-addition or homocoupling, which can compromise product integrity. Despite these challenges, the Sonogashira coupling remains one of the most reliable methods for introducing alkyne functionalities into complex molecules.

The versatility of 4-Bromo-2-(but-3-yn-1-yl)-1-methylcyclohexane extends beyond kinase inhibition. Its structural motifs are also relevant in other areas of drug discovery, such as G protein-coupled receptor (GPCR) modulation and ion channel targeting. GPCRs are membrane receptors that mediate a vast array of physiological processes and are implicated in numerous diseases. Small molecules that modulate GPCR activity can have therapeutic potential but often face challenges related to selectivity and pharmacokinetics.

In this context, 4-Bromo-2-(but-3-ynto synthesize congener libraries with diverse pharmacological profiles by leveraging its structural flexibility

The future prospects for 4-Bromo-bromine atom at position 4 provides a handle for further derivatization via cross-coupling reactions